Cas no 67335-12-0 (1-Isoquinolinecarbonitrile,7-[(4-bromophenyl)methoxy]-)

• Product Name: 1-Isoquinolinecarbonitrile,7-[(4-bromophenyl)methoxy]-
• CAS No: 67335-12-0
• MF: C₁₇H₁₁BrN₂O
• MW: 339.186043024063
• CID: 529079
• PubChem ID: 297592
• Update Time: 2025-04-19

1-Isoquinolinecarbonitrile,7-[(4-bromophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile,7-[(4-bromophenyl)methoxy]-
• 1-Cyano-7-(-p-brombenzyloxy)isochinolin
• 7-(4-bromo-benzyloxy)-isoquinoline-1-carbonitrile
• AC1L6RUS
• NSC168811
• 67335-12-0
• MLS003106702
• CHEMBL2139157
• NSC-168811
• DTXSID00305027
• SMR001821594

• Inchi： 1S/C17H11BrN2O/c18-14-4-1-12(2-5-14)11-21-15-6-3-13-7-8-20-17(10-19)16(13)9-15/h1-9H,11H2
• InChI Key： ICYKWPXQMCBRSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC2C=CN=C(C#N)C=2C=1

Computed Properties

• Exact Mass: 338.00553
• Monoisotopic Mass: 338.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 531.7°Cat760mmHg
• Flash Point: 275.4°C
• Refractive Index: 1.696
• PSA: 45.91